Cas no 45754-12-9 (2,3-bis(chloromethyl)-Pyridine)

• Product Name: 2,3-bis(chloromethyl)-Pyridine
• CAS No: 45754-12-9
• MF: C₇H₇Cl₂N
• MW: 176.043179750443
• CID: 324621
• PubChem ID: 14518750
• Update Time: 2025-06-09

2,3-bis(chloromethyl)-Pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-bis(chloromethyl)-Pyridine
• 2,3-BIS(CHLOROMETHYL)PYRIDINE
• 2,3-Bis-chlormethyl-pyridin
• 2,3-bis-chloromethyl-pyridine
• 2,3-Dichlormethylpyridin
• 2,3-dichloromethylpyridine
• AG-F-58341
• AGN-PC-001LRY
• CTK4I8942
• Pyridine, 2,3-bis(chloromethyl)-
• SureCN360266
• AB60050
• Pyridine,2,3-bis(chloromethyl)-
• SCHEMBL360266
• FT-0645401
• bis(chloromethyl)-pyridine
• FDHDTLFJPYRSBM-UHFFFAOYSA-N
• AKOS006304846
• BP-22100
• 45754-12-9
• DTXSID00561227

• Inchi： 1S/C7H7Cl2N/c8-4-6-2-1-3-10-7(6)5-9/h1-3H,4-5H2
• InChI Key： FDHDTLFJPYRSBM-UHFFFAOYSA-N
• SMILES： ClCC1=CC=CN=C1CCl

Computed Properties

• Exact Mass: 174.99571
• Monoisotopic Mass: 174.9955546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89

Additional information on 2,3-bis(chloromethyl)-Pyridine

Comprehensive Overview of 2,3-bis(chloromethyl)-Pyridine (CAS No. 45754-12-9): Properties, Applications, and Industry Insights

2,3-bis(chloromethyl)-Pyridine (CAS No. 45754-12-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This halogenated pyridine derivative features two chloromethyl groups at the 2- and 3-positions, making it a versatile intermediate for synthesizing complex molecules. Researchers frequently search for "2,3-bis(chloromethyl)-Pyridine synthesis" or "CAS 45754-12-9 applications," reflecting its growing relevance in modern chemistry.

The compound's molecular formula, C₇H₇Cl₂N, highlights its potential as a building block for heterocyclic compounds. Its reactivity with nucleophiles enables the creation of pyridine-based polymers and bioactive molecules, aligning with current trends in sustainable material science. Recent studies explore its role in "catalysis optimization" and "green chemistry alternatives," addressing environmental concerns in industrial processes.

From an analytical perspective, 2,3-bis(chloromethyl)-Pyridine exhibits distinct spectral characteristics. NMR studies reveal proton signals at 4.8 ppm (CH₂Cl) and aromatic peaks between 7.5-8.5 ppm, while mass spectrometry typically shows a molecular ion peak at m/z 175. These features make it identifiable in "organic compound characterization" workflows, a frequent topic in academic forums.

Industrial applications leverage its bifunctional reactivity for cross-coupling reactions and ligand design. Pharmaceutical developers particularly value its potential in creating nitrogen-containing scaffolds, with patent literature showing increased activity around "pyridine derivatives in drug discovery." The compound's stability under inert atmospheres makes it suitable for high-temperature reactions, a key consideration for process chemists.

Safety data sheets emphasize proper handling procedures, though the focus remains on its scientific utility rather than regulatory status. Storage recommendations typically suggest anhydrous conditions and light-sensitive containers, details often searched alongside "CAS 45754-12-9 storage guidelines." The compound's shelf life and compatibility with common solvents like DMF or THF are frequently discussed in technical bulletins.

Emerging research directions include its incorporation into metal-organic frameworks (MOFs) and coordination polymers, areas gaining traction in materials science publications. Computational chemistry studies modeling its "electronic structure properties" provide theoretical support for experimental findings. These applications position 2,3-bis(chloromethyl)-Pyridine as a compound bridging traditional organic synthesis with cutting-edge nanotechnology.

Market analysis indicates steady demand from fine chemical manufacturers, with purity specifications (typically ≥97%) being a critical purchasing factor. Quality control protocols often involve HPLC analysis and melting point verification (reported range 58-62°C), parameters commonly verified in "CAS 45754-12-9 technical specifications" searches. The compound's role in multistep synthetic routes continues to expand as novel methodologies emerge.

Environmental fate studies show moderate biodegradability, prompting investigations into "benign synthetic pathways" utilizing this intermediate. Lifecycle assessment approaches now evaluate its atom economy contribution in pharmaceutical syntheses, reflecting industry shifts toward sustainable practices. These developments make 2,3-bis(chloromethyl)-Pyridine a case study in balancing synthetic utility with ecological considerations.

Academic laboratories frequently employ this compound in advanced organic coursework, particularly demonstrating electrophilic aromatic substitution principles. Its crystalline form and well-defined reactivity make it ideal for teaching modern characterization techniques, as evidenced by its inclusion in university chemical catalogs. The growing body of literature ensures its continued relevance across chemical disciplines.